Cas no 950676-21-8 (Chlorocyclinone B)
Chlorocyclinone B structure
Product Name:Chlorocyclinone B
CAS No:950676-21-8
MF:C26H21ClO9
MW:512.892547369003
CID:2006486
Update Time:2025-03-10
Chlorocyclinone B Chemical and Physical Properties
Names and Identifiers
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- Chlorocyclinone B
- CHEMBL254814
- Methyl 9-[1-(acetyloxy)ethyl]-2-chloro-7,12-dihydro-6,8-dihydroxy-1-methoxy-3-methyl-7,12-dioxobenz[a]anthracene-10-carboxylate
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- Inchi: 1S/C26H21ClO9/c1-9-6-12-7-15(29)19-20(17(12)25(34-4)21(9)27)22(30)13-8-14(26(33)35-5)16(10(2)36-11(3)28)23(31)18(13)24(19)32/h6-8,10,29,31H,1-5H3
- InChI Key: MFLXCCWOEBQIHW-UHFFFAOYSA-N
- SMILES: COC(C1C(C(OC(=O)C)C)=C(O)C2=C(C(C3C4C(=CC(=C(C=4OC)Cl)C)C=C(O)C=3C2=O)=O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- XLogP3: 1.766
Experimental Properties
- Density: 1.464±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 738.1±60.0 °C(Predicted)
- pka: 4.58±0.20(Predicted)
Chlorocyclinone B Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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